5-Bromo-7-(trifluoromethyl)-1H-indole
Overview
Description
5-Bromo-7-(trifluoromethyl)-1H-indole is a chemical compound with the molecular formula C9H5BrF3N . It is used for research and development purposes .
Physical And Chemical Properties Analysis
5-Bromo-7-(trifluoromethyl)-1H-indole has a molecular weight of 264.0444 . Other physical and chemical properties such as boiling point, density, and solubility are not provided in the search results.Scientific Research Applications
5-Bromo-7-(trifluoromethyl)-1H-indole: A Comprehensive Analysis of Scientific Research Applications:
Medicinal Chemistry: Kinase Inhibitor Design
5-Bromo-7-(trifluoromethyl)-1H-indole serves as a key scaffold in the design of kinase inhibitors, which are crucial in targeted cancer therapies. The azaindole framework, to which this compound belongs, is often modified to enhance binding affinity and selectivity towards specific kinases .
Organic Synthesis: Building Block for Heterocyclic Compounds
This compound is used as a starting material for synthesizing various heterocyclic compounds. Its bromine atom acts as a reactive site for cross-coupling reactions, enabling the creation of complex molecular structures .
Antitumor Activity: Synthesis of Derivatives
Derivatives of 5-Bromo-7-(trifluoromethyl)-1H-indole have been synthesized and evaluated for their antitumor activity against selected cancer cell lines. This highlights its potential as a lead compound in the development of new anticancer agents .
Analytical Chemistry: Reference Material
In analytical chemistry, this compound can be used as a reference material for calibration in various spectroscopic and chromatographic techniques due to its well-defined physical and chemical properties .
properties
IUPAC Name |
5-bromo-7-(trifluoromethyl)-1H-indole |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H5BrF3N/c10-6-3-5-1-2-14-8(5)7(4-6)9(11,12)13/h1-4,14H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MUEZLIMDSQLWFD-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CNC2=C(C=C(C=C21)Br)C(F)(F)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H5BrF3N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
264.04 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5-Bromo-7-(trifluoromethyl)-1H-indole | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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